
2-Methylpropane-1,2-diol physical and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylpropane-1,2-diol

Cat. No.: B142230 Get Quote

An In-depth Technical Guide to 2-
Methylpropane-1,2-diol
For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical entities is paramount. This guide provides a

comprehensive overview of 2-Methylpropane-1,2-diol, a versatile diol with applications in

various scientific fields.

Core Chemical and Physical Properties
2-Methylpropane-1,2-diol, also known as isobutylene glycol, is a glycol that features a primary

and a tertiary hydroxyl group.[1][2] This structural characteristic influences its reactivity and

physical properties. It is a colorless to light yellow, viscous liquid.[3][4][5]

Quantitative Data Summary
The fundamental physical and chemical properties of 2-Methylpropane-1,2-diol are

summarized in the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b142230?utm_src=pdf-interest
https://www.benchchem.com/product/b142230?utm_src=pdf-body
https://www.benchchem.com/product/b142230?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylpropane-1_2-diol
https://www.ebi.ac.uk/chebi/CHEBI:131845
https://www.chembk.com/en/chem/2-Methylpropane-1,2-diol
https://www.tcichemicals.com/OP/en/p/M3821
https://cymitquimica.com/cas/558-43-0/
https://www.benchchem.com/product/b142230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name 2-methylpropane-1,2-diol [1]

Synonyms
Isobutene glycol, 2-Methyl-1,2-

propanediol
[1][4]

CAS Number 558-43-0 [6][7]

Molecular Formula C₄H₁₀O₂ [3][6][7]

Molecular Weight 90.12 g/mol [6][8]

Appearance Colorless to light yellow liquid [3]

Melting Point Approx. -12 °C [3]

Boiling Point 176 - 226 °C [3][7][9][10]

Density 1.005 g/cm³ [7][10]

Flash Point 74 °C [7][9]

Solubility
Soluble in water and most

organic solvents.
[3][5]

Refractive Index 1.439 [10][11]

LogP -0.2504 [6][11]

PSA (Polar Surface Area) 40.46 Å² [6][10]

Synthesis and Experimental Protocols
The synthesis of 2-Methylpropane-1,2-diol can be achieved through various routes. Common

methods include the epoxidation of propylene oxide followed by ring-opening, or the reaction of

2-propanol with methanol in the presence of a base.[3] Another route involves the synthesis

from 2-benzyloxy-2-methylpropan-1-ol.[12]

General Experimental Protocol: Synthesis via Epoxide
Ring-Opening
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This protocol is a generalized representation of a common synthetic route. Specific reaction

conditions may vary based on the scale and desired purity.

Objective: To synthesize 2-Methylpropane-1,2-diol from isobutylene oxide.

Materials:

Isobutylene oxide

Sulfuric acid (dilute aqueous solution, e.g., 1%)

Diethyl ether (or other suitable extraction solvent)

Anhydrous magnesium sulfate (or other drying agent)

Sodium bicarbonate (saturated solution)

Distillation apparatus

Separatory funnel

Standard laboratory glassware

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add a dilute aqueous solution of sulfuric acid.

Addition of Reactant: Cool the flask in an ice bath and slowly add isobutylene oxide to the

stirred acid solution. The reaction is exothermic and the temperature should be carefully

controlled.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC or GC).

Neutralization: Carefully neutralize the reaction mixture with a saturated solution of sodium

bicarbonate until the effervescence ceases.
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Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl

ether (3x).

Drying: Combine the organic layers and dry over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent by rotary evaporation.

Purification: The crude product can be purified by vacuum distillation to yield pure 2-
Methylpropane-1,2-diol.

Workflow for the Synthesis of 2-Methylpropane-1,2-diol

Reaction

Workup

Purification

1. Isobutylene Oxide + Dilute H₂SO₄

2. Stirring at Room Temperature

Exothermic Reaction

3. Neutralization with NaHCO₃

4. Extraction with Diethyl Ether

5. Drying of Organic Layer

6. Solvent Removal (Rotary Evaporation)

7. Vacuum Distillation

Pure 2-Methylpropane-1,2-diol
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Methylpropane-1,2-diol.

Reactivity and Applications
The presence of both a primary and a tertiary hydroxyl group gives 2-Methylpropane-1,2-diol
distinct reactivity. The primary alcohol can be selectively oxidized or derivatized under

controlled conditions, while the tertiary alcohol is more sterically hindered and less reactive.

This compound serves as a versatile intermediate in organic synthesis.[3] In the

pharmaceutical industry, it can be used as a solvent or an additive in drug formulations.[3] Its

properties also make it suitable for use in the cosmetics industry as a moisturizer and softener.

[3]

Structure-Property Relationships of 2-Methylpropane-1,2-diol
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Caption: Key structural features and their influence on properties and applications.

Safety Information
2-Methylpropane-1,2-diol is considered a combustible liquid and presents several hazards

upon exposure.[4][9] Proper safety precautions should be observed during handling.

Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Acute Toxicity, Oral Warning
H302: Harmful if

swallowed.[1][8]

Skin

Corrosion/Irritation
Warning

H315: Causes skin

irritation.[1][13]

Serious Eye

Damage/Irritation
Warning

H319: Causes serious

eye irritation.[1][13]

Specific target organ

toxicity, single

exposure

Warning

H335: May cause

respiratory irritation.[1]

[13]

Precautionary Statements (Selected):

P261: Avoid breathing mist or vapors.[4][9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[13]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[13]

P403: Store in a well-ventilated place.[4]

It is essential to consult the full Safety Data Sheet (SDS) before handling this chemical.[13] The

compound should be stored in a cool, dry, and well-ventilated area, away from heat and open

flames.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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